Cas no 1806954-01-7 (4-Cyano-2-(difluoromethyl)-6-methoxy-3-methylpyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-methoxy-3-methylpyridine
• CAS No: 1806954-01-7
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4807325
• Update Time: 2023-08-18

4-Cyano-2-(difluoromethyl)-6-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-methoxy-3-methylpyridine

• Inchi： 1S/C9H8F2N2O/c1-5-6(4-12)3-7(14-2)13-8(5)9(10)11/h3,9H,1-2H3
• InChI Key： FHOKKWLNNQZCDY-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C#N)C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9